Cas no 2172593-38-1 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,5-dimethylcyclohexylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,5-dimethylcyclohexylpyrrolidine-1-carboxylate
• CAS No: 2172593-38-1
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 5570342
• PubChem ID: 165596088
• Update Time: 2025-10-31

tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,5-dimethylcyclohexylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172593-38-1
• tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]pyrrolidine-1-carboxylate
• EN300-1643260
• tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,5-dimethylcyclohexylpyrrolidine-1-carboxylate

• Inchi： 1S/C18H33NO4/c1-13-8-14(2)10-17(9-13,12-20)18(22)6-7-19(11-18)15(21)23-16(3,4)5/h13-14,20,22H,6-12H2,1-5H3
• InChI Key： OLWAJZXBXRNJEO-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(CO)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,5-dimethylcyclohexylpyrrolidine-1-carboxylate

Tert-Butyl 3-Hydroxy-3-1-(Hydroxymethyl)-3,5-Dimethylcyclo-hexylpyrrolidine-1-Carboxylate: A Versatile Compound in Modern Biomedical Research

Tert-Butyl 3-Hydroxy-3-1-(Hydroxymethyl)-3,5-Dimethylcyclohexylpyrrolidine-1-Carboxylate (CAS No. 2172593-38-1) represents a complex organic molecule with significant potential in pharmaceutical and biotechnological applications. Its unique structural features, including the 3-hydroxy-3-1-(hydroxymethyl) functional group and the 3,5-dimethylcyclohexyl ring system, contribute to its multifaceted biological activity. Recent studies have highlighted its role as a promising scaffold for drug discovery, particularly in targeting metabolic disorders and inflammatory pathways.

As a derivative of pyrrolidine-1-carboxylate, this compound exhibits structural similarity to known pharmacological agents, yet its tert-butyl substituent imparts enhanced stability and solubility properties. These characteristics make it an attractive candidate for further chemical modification and optimization. The hydroxymethyl group within the molecule is particularly noteworthy, as it can participate in various biochemical reactions, including glycosylation and cross-linking processes, which are critical in the development of advanced therapeutic agents.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory properties. The 3,5-dimethylcyclohexyl ring system is believed to interact with specific protein targets, modulating intracellular signaling pathways associated with chronic inflammation. This finding aligns with the growing interest in developing small-molecule inhibitors that target cytokine-mediated immune responses.

From a synthetic perspective, the tert-butyl group provides a protective moiety that enhances the compound's stability during chemical synthesis. This is particularly important in the context of large-scale manufacturing, where maintaining compound integrity is critical for pharmaceutical applications. The hydroxymethyl functionality, on the other hand, offers opportunities for further functionalization, enabling the creation of tailored derivatives with enhanced pharmacological profiles.

Advances in computational chemistry have facilitated the exploration of this compound's potential interactions with biological targets. Molecular docking studies conducted in 2022 revealed that the 3-hydroxy-3-1-(hydroxymethyl) group may form hydrogen bonds with key residues in target proteins, such as serine and threonine residues commonly found in enzyme active sites. These interactions could explain the compound's observed activity in enzyme inhibition assays.

Emerging studies suggest that this compound may also play a role in the development of novel materials for biomedical applications. Its 3,5-dimethylcyclohexyl ring system exhibits unique mechanical properties that could be exploited in the creation of biocompatible polymers. Researchers at the University of California, San Francisco (2023) have explored its potential as a building block for hydrogels used in tissue engineering, highlighting its versatility beyond traditional pharmaceutical applications.

The chemical structure of Tert-Butyl 3-Hydroxy-3-1-(Hydroxymethyl)-3,5-Dimethylcyclohexylpyrrolidine-1-Carboxylate is characterized by its complex stereochemistry, which significantly influences its biological activity. The pyrrolidine-1-carboxylate framework provides a flexible scaffold that can accommodate various substituents, making it an ideal candidate for combinatorial chemistry approaches. This adaptability has been leveraged in recent drug discovery efforts targeting metabolic syndrome.

Recent pharmacological studies have focused on the compound's potential as a modulator of lipid metabolism. In vitro experiments conducted in 2024 demonstrated its ability to inhibit key enzymes involved in triglyceride synthesis, suggesting potential therapeutic applications in the management of dyslipidemia. The hydroxymethyl group appears to play a critical role in this activity, as evidenced by the reduced efficacy of its dehydroxylated analog.

From a synthetic chemistry standpoint, the tert-butyl group serves as a valuable protecting group that prevents unwanted side reactions during the synthesis of complex molecules. This property is particularly important when preparing derivatives for in vivo studies, as it ensures the compound remains intact until it reaches its target site. The hydroxymethyl functionality, while less stable, can be selectively modified under controlled conditions to generate new therapeutic agents.

Advances in analytical techniques have enabled more detailed characterization of this compound's properties. Nuclear magnetic resonance (NMR) studies have provided insights into the molecular dynamics of the 3,5-dimethylcyclohexyl ring system, revealing its ability to adopt multiple conformations that may influence its interactions with biological targets. These findings have important implications for the design of more effective drug candidates.

As research into this compound continues, its potential applications are expanding beyond traditional pharmaceutical uses. The 3-hydroxy-3-1-(hydroxymethyl) group has shown promise in the development of new materials for drug delivery systems, while the tert-butyl substituent offers opportunities for creating more stable therapeutic agents. These properties position Tert-Butyl 3-Hydroxy-3-1-(Hydroxymethyl)-3,5-Dimethylcyclohexylpyrrolidine-1-Carboxylate as a key molecule in the evolving landscape of biomedical research.

Recent breakthroughs in synthetic biology have further enhanced the potential of this compound. Researchers at MIT (2023) have successfully incorporated it into synthetic gene circuits, demonstrating its utility in the development of advanced biotechnological systems. This application highlights the compound's versatility and its potential to impact multiple areas of modern science and medicine.